Cas no 29169-63-9 (Benzeneacetic acid, a-(formyloxy)-, (aR)-)

• Product Name: Benzeneacetic acid, a-(formyloxy)-, (aR)-
• CAS No: 29169-63-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 265552
• PubChem ID: 119863
• Update Time: 2025-04-19

Benzeneacetic acid, a-(formyloxy)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(formyloxy)-, (aR)-
• (R)-(Formyloxy)phenylacetic acid
• (formyloxy)(phenyl)acetic acid
• 29169-63-9
• EINECS 249-477-9
• 2-formyloxy-2-phenylacetic acid
• SCHEMBL3036253
• DTXSID00951765

• Inchi： 1S/C9H8O4/c10-6-13-8(9(11)12)7-4-2-1-3-5-7/h1-6,8H,(H,11,12)
• InChI Key： YFRDJVJDAXMXSQ-UHFFFAOYSA-N
• SMILES： O(C=O)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.307
• Boiling Point: 305.9°Cat760mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.55
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls